Cas no 1334375-28-8 (1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea)

• Product Name: 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea
• CAS No: 1334375-28-8
• MF: C₁₂H₁₂Cl₂N₄O₂S
• MW: 347.220278739929
• CID: 5844275
• PubChem ID: 56724009
• Update Time: 2025-06-20

1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea
• VU0520040-1
• F5773-1115
• 1-cyclopentyl-3-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea
• 1334375-28-8
• AKOS024518061

• Inchi： 1S/C12H12Cl2N4O2S/c13-8-5-7(9(14)21-8)10-17-18-12(20-10)16-11(19)15-6-3-1-2-4-6/h5-6H,1-4H2,(H2,15,16,18,19)
• InChI Key： NPJXDSNATWIHJZ-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C(NC1=NN=C(C2C=C(Cl)SC=2Cl)O1)=O

Computed Properties

• Exact Mass: 346.0058022g/mol
• Monoisotopic Mass: 346.0058022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Additional information on 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea

Introduction to 1-Cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea (CAS No. 1334375-28-8)

1-Cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea, with the CAS number 1334375-28-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of ureas and is characterized by its unique structural features, including a cyclopentyl group and a 1,3,4-oxadiazole moiety linked to a dichlorothiophene ring. The combination of these functional groups imparts specific biological activities that make it a promising candidate for drug development.

The chemical structure of 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea is particularly noteworthy for its potential in modulating various biological targets. The cyclopentyl group contributes to the compound's lipophilicity and membrane permeability, while the 1,3,4-oxadiazole moiety is known for its ability to form hydrogen bonds and interact with biological macromolecules. The dichlorothiophene ring adds further complexity and specificity to the molecule's interactions with target proteins.

Recent studies have highlighted the pharmacological properties of 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea has shown promising results in cancer research. A study published in Cancer Research in 2020 reported that this compound selectively targets and inhibits the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced tumor growth and increased apoptosis.

The pharmacokinetic profile of 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea has also been extensively studied. Research conducted by a team at the University of California revealed that this compound has favorable oral bioavailability and a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

To ensure the safety and efficacy of 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea, preclinical toxicology studies have been conducted. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This further supports its potential for clinical use.

In conclusion, 1-cyclopentyl-3-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-y l]urea (CAS No. 1334375-28) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical benefits.